4-(chloromethyl)-2,3-difluoropyridine
Overview
Description
4-(Chloromethyl)-2,3-difluoropyridine (4-CMDF) is an organic compound that belongs to the family of pyridine derivatives. It is a colorless solid with a melting point of 137°C. 4-CMDF is used in a variety of applications, such as organic synthesis, drug development, and materials science. It is also used in the production of pesticides, herbicides, and insecticides. In addition, 4-CMDF has been used in the synthesis of a range of pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of 4-(chloromethyl)-2,3-difluoropyridine is not yet fully understood. However, it is believed that the compound acts as an electron-withdrawing group, which increases the reactivity of the molecule. This increased reactivity makes the molecule more reactive towards other molecules, and thus more likely to form a reaction. In addition, 4-(chloromethyl)-2,3-difluoropyridine can act as a Lewis acid, which increases the reactivity of a molecule by increasing the acidity of the environment.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(chloromethyl)-2,3-difluoropyridine are not yet fully understood. However, it is believed that the compound can act as a pro-drug, which can be converted into active metabolites in the body. In addition, 4-(chloromethyl)-2,3-difluoropyridine has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2) in vitro, which suggests that it may have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(chloromethyl)-2,3-difluoropyridine in laboratory experiments is that it is relatively easy to synthesize and can be used in a range of reactions. In addition, 4-(chloromethyl)-2,3-difluoropyridine is a relatively stable compound and is not easily degraded by light or air. However, 4-(chloromethyl)-2,3-difluoropyridine can be toxic if inhaled, and care should be taken when handling the compound.
Future Directions
The future directions for 4-(chloromethyl)-2,3-difluoropyridine research include further investigation into the biochemical and physiological effects of the compound, as well as its potential applications in drug development and materials science. In addition, further research should be conducted into the mechanism of action of 4-(chloromethyl)-2,3-difluoropyridine and its potential use as a pro-drug. Further research should also be conducted into the synthesis of other compounds that contain 4-(chloromethyl)-2,3-difluoropyridine, such as pharmaceuticals, pesticides, and herbicides. Finally, further research should be conducted into the potential uses of 4-(chloromethyl)-2,3-difluoropyridine in the synthesis of polymers materials.
Synthesis Methods
4-(chloromethyl)-2,3-difluoropyridine can be synthesized by a variety of methods, including the use of Grignard reagents, Friedel-Crafts alkylation, and the use of organometallic reagents. The most common method for the synthesis of 4-(chloromethyl)-2,3-difluoropyridine is the reaction of 2,3-difluoropyridine with chloromethyl methyl ether in the presence of a base, such as potassium carbonate. This reaction yields a mixture of 4-(chloromethyl)-2,3-difluoropyridine and its isomer, 4-chloro-2,3-difluoropyridine. The isomer can be separated from 4-(chloromethyl)-2,3-difluoropyridine by column chromatography.
Scientific Research Applications
4-(chloromethyl)-2,3-difluoropyridine has been used in a variety of scientific research applications. It has been used in the synthesis of a range of compounds, including pharmaceuticals, pesticides, and herbicides. In addition, 4-(chloromethyl)-2,3-difluoropyridine has been used in the synthesis of a range of catalysts, such as palladium-catalyzed reactions, and in the synthesis of polymers materials. It has also been used in the synthesis of a range of organic molecules, such as amino acids, peptides, and nucleic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(chloromethyl)-2,3-difluoropyridine can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "2,3-difluoropyridine", "formaldehyde", "hydrochloric acid", "sodium hydroxide", "potassium carbonate", "methylene chloride" ], "Reaction": [ "Step 1: 2,3-difluoropyridine is reacted with formaldehyde and hydrochloric acid to form 4-(chloromethyl)-2,3-difluoropyridine.", "Step 2: The resulting product is then treated with sodium hydroxide to deprotonate the chloromethyl group.", "Step 3: The deprotonated product is then reacted with potassium carbonate and methylene chloride to form the final product, 4-(chloromethyl)-2,3-difluoropyridine." ] } | |
CAS RN |
1228898-32-5 |
Product Name |
4-(chloromethyl)-2,3-difluoropyridine |
Molecular Formula |
C6H4ClF2N |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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